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Compound of Interest

Compound Name: PROTAC CYP1B1 degrader-1

Cat. No.: B10821904 Get Quote

A detailed guide for researchers on the selectivity of PROTAC CYP1B1 degrader-1 against

CYP1A1 and CYP1A2, supported by experimental data and protocols.

Introduction
PROTAC CYP1B1 degrader-1 is a proteolysis-targeting chimera (PROTAC) designed to

induce the degradation of cytochrome P450 1B1 (CYP1B1), an enzyme implicated in cancer

progression and drug resistance. This guide provides a comprehensive comparison of the

selectivity of PROTAC CYP1B1 degrader-1 for CYP1B1 over the closely related isoforms

CYP1A1 and CYP1A2. The following sections present quantitative data, detailed experimental

methodologies, and visual representations of the underlying biological processes and

workflows.

Quantitative Selectivity Profile
The inhibitory activity of PROTAC CYP1B1 degrader-1 against CYP1B1 and CYP1A2 was

determined by measuring the half-maximal inhibitory concentrations (IC50). The results

demonstrate a significant selectivity for CYP1B1.
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Enzyme IC50 (nM)

CYP1B1 95.1[1]

CYP1A2 9838.6[1]

CYP1A1 Data not available

Note: The IC50 value for CYP1A1 was not available in the reviewed literature.

Mechanism of Action: PROTAC-mediated
Degradation
PROTAC CYP1B1 degrader-1 functions by hijacking the cell's natural protein disposal system,

the ubiquitin-proteasome pathway. The bifunctional molecule simultaneously binds to CYP1B1

and an E3 ubiquitin ligase, forming a ternary complex. This proximity facilitates the tagging of

CYP1B1 with ubiquitin molecules, marking it for degradation by the proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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